Cas no 91076-96-9 (ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate)
91076-96-9 structure
Product Name:ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate
CAS No:91076-96-9
MF:C13H12BrNO2S
MW:326.208881378174
MDL:MFCD03980969
CID:811173
PubChem ID:2363668
Update Time:2025-04-19
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, 3-amino-5-(4-bromophenyl)-, ethyl ester
- 3-Amino-5-(4-bromo-phenyl)-thiophene-2-carboxylic acid ethyl ester
- ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate
- MFCD03980969
- HMS2431L15
- MLS000565034
- SMR000152337
- 91076-96-9
- FT-0726128
- EN300-05020
- cid_2363668
- Z56910406
- J-511631
- AKOS000122564
- BDBM78102
- CHEMBL1520582
- ETHYL 3-AMINO-5-(4-BROMOPHENYL)-2-THIOPHENECARBOXYLATE
- 3-amino-5-(4-bromophenyl)thiophene-2-carboxylic acid ethyl ester
- 3-amino-5-(4-bromophenyl)-2-thiophenecarboxylic acid ethyl ester
- DTXSID30368261
- ethyl 3-azanyl-5-(4-bromophenyl)thiophene-2-carboxylate
- ethyl3-amino-5-(4-bromophenyl)thiophene-2-carboxylate
- G36838
-
- MDL: MFCD03980969
- Inchi: 1S/C13H12BrNO2S/c1-2-17-13(16)12-10(15)7-11(18-12)8-3-5-9(14)6-4-8/h3-7H,2,15H2,1H3
- InChI Key: JKLWLDQXFCTDSF-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=CC(=C(C(=O)OCC)S1)N
Computed Properties
- Exact Mass: 324.977212
- Monoisotopic Mass: 324.977212
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6
- XLogP3: 4.4
Experimental Properties
- Density: 1.502
- Boiling Point: 490.7°Cat760mmHg
- Flash Point: 250.6°C
- Refractive Index: 1.633
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB201252-500 mg |
Ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate; . |
91076-96-9 | 500mg |
€39.30 | 2023-05-07 | ||
| Chemenu | CM452922-1g |
3-AMINO-5-(4-BROMO-PHENYL)-THIOPHENE-2-CARBOXYLIC ACID ETHYL ESTER |
91076-96-9 | 95%+ | 1g |
$340 | 2024-07-20 | |
| Enamine | EN300-05020-0.05g |
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate |
91076-96-9 | 97% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-05020-0.1g |
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate |
91076-96-9 | 97% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-05020-0.25g |
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate |
91076-96-9 | 97% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-05020-0.5g |
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate |
91076-96-9 | 97% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-05020-1.0g |
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate |
91076-96-9 | 97% | 1.0g |
$256.0 | 2023-07-01 | |
| Enamine | EN300-05020-2.5g |
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate |
91076-96-9 | 97% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-05020-5.0g |
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate |
91076-96-9 | 97% | 5.0g |
$743.0 | 2023-07-01 | |
| Enamine | EN300-05020-10.0g |
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate |
91076-96-9 | 97% | 10.0g |
$1101.0 | 2023-07-01 |
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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